Cas no 689747-93-1 (methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate)
methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate
- EU-0024158
- SR-01000094163-1
- methyl 2-[[5-[[(3-fluorobenzoyl)amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate
- 689747-93-1
- SR-01000094163
- methyl 2-[(5-{[(3-fluorophenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
- AKOS024586348
- F0601-0030
- methyl 2-((5-((3-fluorobenzamido)methyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetate
-
- Inchi: 1S/C14H15FN4O3S/c1-19-11(17-18-14(19)23-8-12(20)22-2)7-16-13(21)9-4-3-5-10(15)6-9/h3-6H,7-8H2,1-2H3,(H,16,21)
- InChI Key: FJNPCXDYNKGICK-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)C1=NN=C(CNC(C2C=CC=C(C=2)F)=O)N1C
Computed Properties
- Exact Mass: 338.08488969g/mol
- Monoisotopic Mass: 338.08488969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 111Ų
methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0601-0030-2μmol |
methyl 2-[(5-{[(3-fluorophenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
689747-93-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0601-0030-5μmol |
methyl 2-[(5-{[(3-fluorophenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
689747-93-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0601-0030-10μmol |
methyl 2-[(5-{[(3-fluorophenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
689747-93-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0601-0030-20μmol |
methyl 2-[(5-{[(3-fluorophenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
689747-93-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0601-0030-1mg |
methyl 2-[(5-{[(3-fluorophenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
689747-93-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0601-0030-2mg |
methyl 2-[(5-{[(3-fluorophenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
689747-93-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0601-0030-3mg |
methyl 2-[(5-{[(3-fluorophenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
689747-93-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0601-0030-4mg |
methyl 2-[(5-{[(3-fluorophenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
689747-93-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0601-0030-5mg |
methyl 2-[(5-{[(3-fluorophenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
689747-93-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0601-0030-10mg |
methyl 2-[(5-{[(3-fluorophenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate |
689747-93-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate
Methyl 2-(5-{(3-Fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate (CAS No. 689747-93-1): An Overview
Methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate (CAS No. 689747-93-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring, a sulfanyl group, and a fluorinated phenyl moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.
The triazole ring is a well-known heterocyclic structure that is widely used in drug design due to its high stability and diverse biological activities. In the context of methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate, the triazole ring serves as a key pharmacophore that can interact with various biological targets. Recent studies have shown that triazole-containing compounds exhibit potent antifungal, antibacterial, and antiviral properties, making them valuable candidates for the development of new therapeutic agents.
The presence of the sulfanyl group (thioether) in the structure of methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate adds another layer of complexity to its chemical profile. Sulfanyl groups are known to participate in various biological processes, including redox reactions and protein modifications. In this compound, the sulfanyl group may play a role in enhancing its bioavailability or modulating its interaction with specific receptors or enzymes.
The fluorinated phenyl moiety is another important structural feature of this compound. Fluorine atoms are often introduced into drug molecules to improve their metabolic stability and enhance their binding affinity to target proteins. The presence of a fluorine atom in the phenyl ring can also influence the lipophilicity and solubility of the molecule, which are crucial factors in determining its pharmacokinetic properties. Recent research has highlighted the potential of fluorinated compounds in improving drug efficacy and reducing side effects.
In terms of its potential therapeutic applications, methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate has been studied for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory activity in various animal models of inflammation. Additionally, it has shown promise as a potential analgesic agent, with preliminary data suggesting that it can effectively reduce pain without causing significant side effects.
The mechanism of action of methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate is not yet fully understood. However, it is believed to involve multiple pathways. One possible mechanism is through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another potential mechanism involves the modulation of pain signaling pathways in the central nervous system. Further research is needed to elucidate these mechanisms and to optimize the compound for clinical use.
In addition to its therapeutic potential, methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate has also been explored for its use as a synthetic intermediate in organic synthesis. The unique combination of functional groups in this molecule makes it a versatile building block for the synthesis of more complex organic compounds. This versatility has led to its application in the development of novel materials and pharmaceuticals.
The synthesis of methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound on a larger scale with improved efficiency and cost-effectiveness. These improvements have facilitated further research and development efforts aimed at bringing this compound closer to clinical application.
In conclusion, methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate (CAS No. 689747-93-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its therapeutic properties and synthetic utility. As research in this area continues to advance, it is likely that new insights will emerge that could lead to the development of innovative treatments for various diseases and conditions.
689747-93-1 (methyl 2-(5-{(3-fluorophenyl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)